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Compound of Interest

Compound Name:
5-Chloro-2-hydroxy-n-(2-

hydroxyethyl)benzamide

CAS No.: 6626-89-7

Cat. No.: B13975344

Get Quote

Salicylamides, a class of compounds characterized by a 2-hydroxybenzamide scaffold,

represent a privileged structure in medicinal chemistry. Their inherent ability to form

intramolecular hydrogen bonds between the phenolic hydroxyl and the amide proton influences

their conformation and, consequently, their biological activity. The introduction of a chlorine

atom at the 5-position of the salicylic acid ring is a common strategy to modulate lipophilicity

and electronic properties, often enhancing the pharmacological profile. Furthermore, the N-

substitution on the amide provides a versatile point for modification to fine-tune the compound's

interaction with biological targets.

This technical guide focuses on the synthesis, characterization, and potential biological

activities of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide. While literature directly

pertaining to this specific molecule is limited, a comprehensive understanding can be

constructed by examining its close analogs: N-substituted 5-chlorosalicylamides and N-(2-

hydroxyethyl)salicylamide. This guide will, therefore, draw upon established knowledge of

these related compounds to provide a predictive and insightful overview for researchers in drug

discovery and development.
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Synthesis and Characterization
The synthesis of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide can be approached

through several established methods for amide bond formation. A common and effective route

involves the reaction of 5-chlorosalicylic acid with 2-aminoethanol.

Proposed Synthetic Pathway
A plausible and efficient synthesis involves the activation of the carboxylic acid of 5-

chlorosalicylic acid followed by nucleophilic attack by the amino group of 2-aminoethanol. A

microwave-assisted method, which has been shown to be effective for similar salicylamides,

can significantly reduce reaction times and improve yields.[1]
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Caption: Potential biological targets and mechanisms of action for 5-Chloro-2-hydroxy-n-(2-
hydroxyethyl)benzamide.
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Conclusion and Future Directions
5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide is a molecule with significant, albeit

underexplored, therapeutic potential. Based on the extensive research on related salicylamides

and benzamides, it is reasonable to hypothesize that this compound may possess valuable

antimicrobial, antifungal, and enzyme-inhibitory properties. The presence of the N-(2-

hydroxyethyl) group is likely to improve its pharmacokinetic profile compared to more lipophilic

analogs.

Future research should focus on the synthesis and in-vitro evaluation of this compound against

a panel of bacterial, fungal, and cancer cell lines. Further studies to elucidate its precise

mechanism of action, including enzyme inhibition assays and receptor binding studies, are

warranted. The insights gained from such investigations will be crucial in determining the

potential of 5-Chloro-2-hydroxy-n-(2-hydroxyethyl)benzamide as a lead compound for the

development of new therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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